Cas no 50432-67-2 (2-Chloro-N4-methylpyridine-3,4-diamine)

2-Chloro-N4-methylpyridine-3,4-diamine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-N4-methylpyridine-3,4-diamine
- 2-chloro-4-N-methylpyridine-3,4-diamine
- 2-Chloro-N4-methyl-pyridine-3,4-diamine
- PLOHMGUEAHHTKK-UHFFFAOYSA-N
- BCP22031
- STK596336
- SBB079599
- VP13512
- 3-amino-4-methylamino-2-chloropyridine
- 3-amino-2-chloro-4-methylaminopyridine
- 2-chloro-4-methylamino-3-aminopyridine
- 6-chloro-N4-methyl-4,5-pyridinediamine
- DS-1
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- MDL: MFCD00778574
- Inchi: 1S/C6H8ClN3/c1-9-4-2-3-10-6(7)5(4)8/h2-3H,8H2,1H3,(H,9,10)
- InChI Key: PLOHMGUEAHHTKK-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C([H])=C([H])N=1)N([H])C([H])([H])[H])N([H])[H]
Computed Properties
- Exact Mass: 157.04100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Topological Polar Surface Area: 50.9
Experimental Properties
- PSA: 50.94000
- LogP: 2.01310
2-Chloro-N4-methylpyridine-3,4-diamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB443887-5 g |
2-Chloro-N4-methylpyridine-3,4-diamine, 95%; . |
50432-67-2 | 95% | 5g |
€692.50 | 2023-04-22 | |
Enamine | EN300-160468-2.5g |
2-chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 94% | 2.5g |
$586.0 | 2023-06-08 | |
Enamine | EN300-160468-5.0g |
2-chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 94% | 5g |
$867.0 | 2023-06-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GO426-200mg |
2-Chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 95+% | 200mg |
320.0CNY | 2021-08-04 | |
Fluorochem | 076355-250mg |
2-Chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 95% | 250mg |
£41.00 | 2022-03-01 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GO426-1g |
2-Chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 95+% | 1g |
1009.0CNY | 2021-08-04 | |
TRC | C611198-250mg |
2-Chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 250mg |
$ 250.00 | 2022-06-06 | ||
Fluorochem | 076355-1g |
2-Chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 95% | 1g |
£104.00 | 2022-03-01 | |
Enamine | EN300-160468-10.0g |
2-chloro-N4-methylpyridine-3,4-diamine |
50432-67-2 | 94% | 10g |
$1286.0 | 2023-06-08 | |
Matrix Scientific | 072557-5g |
2-Chloro-N4-methylpyridine-3,4-diamine, 95+% |
50432-67-2 | 95+% | 5g |
$1340.00 | 2023-09-08 |
2-Chloro-N4-methylpyridine-3,4-diamine Related Literature
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
Additional information on 2-Chloro-N4-methylpyridine-3,4-diamine
Comprehensive Analysis of 2-Chloro-N4-methylpyridine-3,4-diamine (CAS No. 50432-67-2): Properties, Applications, and Industry Trends
2-Chloro-N4-methylpyridine-3,4-diamine (CAS No. 50432-67-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining chloro and methylamino functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in precision medicine.
The compound's physicochemical properties—including a molecular weight of 157.59 g/mol and moderate solubility in polar organic solvents—make it suitable for controlled reactions in drug discovery pipelines. Researchers particularly value its regioselective reactivity, which enables efficient modifications at the 2-chloro and 4-amino positions. As the pharmaceutical industry shifts toward fragment-based drug design, 50432-67-2 serves as a critical building block for constructing complex molecular architectures, addressing challenges in drug bioavailability optimization.
In agrochemical applications, 2-Chloro-N4-methylpyridine-3,4-diamine demonstrates promise as a precursor for crop protection agents. Its structural motifs are found in systemic fungicides targeting rust and blight pathogens, responding to global concerns about food security and sustainable agriculture. Manufacturers are exploring greener synthesis routes for this intermediate to comply with REACH regulations and green chemistry principles, reflecting the industry's emphasis on environmental stewardship.
Analytical characterization of CAS No. 50432-67-2 typically involves HPLC purity testing and LC-MS structural confirmation, with industry standards requiring ≥98% purity for most applications. Stability studies indicate optimal storage under inert atmospheres at 2-8°C, as the compound may undergo gradual degradation upon prolonged exposure to humidity. These protocols align with GMP guidelines for pharmaceutical intermediates, ensuring batch-to-batch consistency in commercial production.
Emerging trends in computational chemistry have enabled virtual screening of 2-Chloro-N4-methylpyridine-3,4-diamine derivatives, accelerating the identification of potential drug candidates. Molecular docking simulations reveal favorable interactions with ATP-binding pockets in target proteins, explaining its prevalence in oncology research. Such AI-driven drug discovery approaches are reducing development timelines while addressing unmet medical needs in personalized cancer therapies.
Supply chain dynamics for this specialty chemical reflect broader market shifts toward regionalized manufacturing and dual sourcing strategies. Major producers in Europe and Asia are investing in continuous flow chemistry systems to enhance production efficiency of 50432-67-2, responding to growing demand from CDMO (Contract Development and Manufacturing Organizations) partners. Quality certifications like ISO 9001 and CEP (Certificate of Suitability) are becoming key differentiators in supplier selection processes.
From a regulatory perspective, proper SDS documentation and hazard communication protocols must accompany all shipments of this compound. While not classified as hazardous under current GHS standards, appropriate handling procedures should be followed to maintain workplace safety. The substance's ECHA registration status and patent landscape continue to evolve, with recent innovations focusing on novel crystalline forms and salt derivatives for enhanced performance characteristics.
Future research directions for 2-Chloro-N4-methylpyridine-3,4-diamine include exploring its utility in bioconjugation chemistry for antibody-drug conjugates (ADCs) and investigating its role in metal-organic frameworks (MOFs) for catalytic applications. These developments position CAS No. 50432-67-2 as a compound of enduring relevance across multiple scientific disciplines, bridging the gap between academic discovery and industrial application in the bioeconomy era.
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